N-(3-(benzofuran-2-yl)-3-hydroxypropyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C18H21NO3/c20-15(17-12-14-8-4-5-9-16(14)22-17)10-11-19-18(21)13-6-2-1-3-7-13/h1-2,4-5,8-9,12-13,15,20H,3,6-7,10-11H2,(H,19,21)
• InChI Key: OJICBVBDWGOFNY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCCC(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(3-(benzofuran-2-yl)-3-hydroxypropyl)cyclohex-3-enecarboxamide, also known as BCP, is a synthetic compound that has been extensively studied for its potential applications in various fields of science. BCP belongs to the family of benzofuran derivatives and has a unique molecular structure that makes it an ideal candidate for research.

Scientific Research Applications

Chemical Synthesis and Transformations

Research on benzofuran derivatives has led to the development of novel synthetic routes and the discovery of unique chemical transformations. For instance, the synthesis and dimethyldioxirane oxidation of tetrahydrobenzofurans have been explored, showcasing the potential for creating new benzofuran-based molecules through innovative oxidation methods (Levai et al., 2002). This highlights the versatility of benzofuran compounds in chemical synthesis, offering pathways to novel structures with potentially varied applications.

Antiviral and Antimicrobial Activities

Benzofuran derivatives have also been investigated for their antiviral and antimicrobial properties. Design, synthesis, and evaluation of alpha-nucleosides incorporating benzofuran moieties have demonstrated activity against herpesviruses, showcasing the therapeutic potential of benzofuran derivatives in antiviral research (Migawa et al., 1998). Furthermore, novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties have been synthesized and shown to possess significant in vitro antibacterial activity (Idrees et al., 2020). These studies underscore the potential of benzofuran derivatives as leads in the development of new antimicrobial and antiviral agents.

Neuroprotective and Cognitive Enhancing Effects

Compounds related to benzofuran have been evaluated for their neuroprotective and cognitive-enhancing effects. For example, certain derivatives have shown promise in reversing amnesia and providing protection against hypoxia in animal models (Ono et al., 1995). This suggests that benzofuran derivatives could contribute to the development of treatments for neurological conditions and cognitive impairments.

Anticancer Activity

Benzofuran compounds have been identified with cytotoxic activities against cancer cell lines. Four new benzofurans isolated from the seeds of Styrax perkinsiae exhibited cytotoxic activity in vitro, suggesting the potential of benzofuran derivatives in cancer treatment (Li et al., 2005).